
Application Notes and Protocols: The Role of
Bromomethylcyclopropane in Pharmaceutical

Intermediate Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromomethylcyclopropane

Cat. No.: B137280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols on the use of

(bromomethyl)cyclopropane (CAS No: 7051-34-5) in the synthesis of pharmaceutical

intermediates. Its unique structural features, particularly the strained cyclopropyl ring, make it a

valuable reagent for introducing the cyclopropylmethyl moiety into a wide range of biologically

active molecules.[1][2]

Physicochemical Properties and Quality Standards
(Bromomethyl)cyclopropane is a colorless to yellowish liquid, prized for its reactivity and utility

as a versatile building block in organic synthesis.[1][3] Its physical and chemical characteristics

are critical for its application in precise chemical processes.

Table 1: Physicochemical Properties of (Bromomethyl)cyclopropane
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Property Value Reference

CAS Number 7051-34-5 [1][4][5][6]

Molecular Formula C₄H₇Br [1][3][5]

Molecular Weight 135.00 g/mol [1]

Boiling Point 105-107 °C [1][7]

Density 1.392 g/cm³ at 25 °C [1][5][7]

Refractive Index (n20/D) 1.457 [1][7]

Flash Point 41 °C (105.8 °F) [1]

Synonyms
Cyclopropylmethyl bromide, 1-

(Bromomethyl)cyclopropane
[4]

Rigorous quality control is essential for the use of (bromomethyl)cyclopropane in

pharmaceutical manufacturing, where high purity directly impacts the impurity profile of the final

active pharmaceutical ingredients (APIs).[8][9]

Table 2: Typical Quality Standards for (Bromomethyl)cyclopropane

Parameter Specification Typical Value Reference

Appearance
Colorless to yellowish

liquid
Conforms [1]

Purity (by GC) ≥ 98% 98.5% [1]

Moisture Content ≤ 0.5% 0.06% [1]

Core Applications in Pharmaceutical Synthesis
The primary role of (bromomethyl)cyclopropane in medicinal chemistry is as an alkylating agent

to introduce the cyclopropylmethyl group.[6][7][10] This structural motif is present in several

commercial drugs, where it can enhance therapeutic efficacy.[1]

Key Applications Include:
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Precursor for Commercial Drugs: It is a key intermediate in the synthesis of drugs such as

the beta-blocker Betaxolol, the COPD treatment Roflumilast, and the opioid antagonist

Naltrexone.[1]

Nucleophilic Substitution: The reactivity of the carbon-bromine bond allows it to readily react

with nucleophiles like amines, phenols, and thiols to form cyclopropylmethyl-substituted

compounds.[1]

Cross-Coupling Reactions: It is a substrate in various metal-catalyzed cross-coupling

reactions, which are fundamental in modern drug discovery for creating carbon-carbon

bonds.[1][11] Reactions include iron-catalyzed coupling with Grignard reagents and

palladium-catalyzed reactions like the Suzuki and Sonogashira couplings.[6][7][10][12][13]

The versatility of (bromomethyl)cyclopropane allows for its use in diverse synthetic strategies to

build complex molecular architectures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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